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Oxalyl Fluoride: Core Properties

For researchers, understanding the fundamental properties of a compound is the first step in designing

separation and purification protocols. The following table summarizes key data for oxalyl fluoride.

Property Value

Chemical Formula C2F202 [1]

Molar Mass 94.017 g/mol [1]

Boiling Point 26.6 °C (79.9 °F; 299.8 K) [1]

Melting Point -3 °C (27 °F; 270 K) [1]

Common Synthesis Method Reaction of oxalyl chloride with sodium fluoride [2] [1]

Common Challenges & Troubleshooting

Based on the synthesis method and physical properties, here are potential issues and general guidance.
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Issue Possible Cause Guidance

Low Incomplete reaction or Ensure use of finely divided sodium fluoride (<10um) in
Product incorrect fluoride particle an aprotic solvent at recommended temperatures (-10°C
Yield size. to 50°C) [2].

Product Co-distillation of volatile The primary purification technique is fractional

Purity impurities or unreacted distillation or precise low-temperature distillation,

starting materials.

Handling Incorrect storage leading to
and Safety decomposition or safety
hazards.

taking advantage of the compound's low boiling point [1].

No specific storage data found. Apply general best
practices for volatile and reactive organofluorine
compounds: use sealed systems, proper PPE, and work
in a well-ventilated fume hood.

General Purification Workflow

The typical workflow for producing and isolating oxalyl fluoride involves synthesis, isolation, and

purification, with distillation being the most critical step.
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Initial Isolation
(Remove solids via filtration)

Crude Distillation
(Separate from high-boiling solvent)

Fractional Distillation
(Purify from other volatiles)

Final Verification
(NMR, IR, Boiling point)

Click to download full resolution via product page

Expert Recommendations for Researchers

¢ Analytical Verification: Consult historical spectroscopic data for purity confirmation. The infrared and

Raman spectra of oxalyl fluoride have been fully assigned [3], and its 13C NMR satellites have been
analyzed [4].
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e Handling Highly Reactive Reagents: The synthesis of oxalyl fluoride involves handling oxalyl
chloride, which is toxic and prone to releasing gas during reactions [5]. Always conduct a thorough
hazard analysis before starting experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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